Cas no 116569-31-4 (Benzoic acid,2-hydroxy-5-isothiocyanato-)

Benzoic acid,2-hydroxy-5-isothiocyanato- structure
116569-31-4 structure
Product Name:Benzoic acid,2-hydroxy-5-isothiocyanato-
CAS No:116569-31-4
MF:C8H5NO3S
MW:195.195200681686
CID:131287
PubChem ID:10943393
Update Time:2025-04-19

Benzoic acid,2-hydroxy-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-5-isothiocyanato-
    • 2-Hydroxy-5-isothiocyanatobenzoic acid
    • Benzoic acid, 2-hydroxy-5-isothiocyanato- (9CI)
    • 5-isothiocyanato-2-(2-thienyl)benzothiazole
    • 5-isothiocyanato-2-(thien-2-yl)benzothiazole
    • 5-isothiocyanato-2-hydroxybenzoic acid
    • 5-isothiocyanatosalicylic acid
    • Benzothiazole, 5-isothiocyanato-2-(2-thienyl)-
    • CHEMBL368388
    • CTK2E1748
    • AKOS006277182
    • FXIXLMKSTCAARZ-UHFFFAOYSA-N
    • SCHEMBL3395948
    • Benzoic acid,2-hydroxy-5-isothiocyanato-(9ci)
    • 116569-31-4
    • Inchi: 1S/C8H5NO3S/c10-7-2-1-5(9-4-13)3-6(7)8(11)12/h1-3,10H,(H,11,12)
    • InChI Key: FXIXLMKSTCAARZ-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=C(C(=O)O)C=1)O

Computed Properties

  • Exact Mass: 194.99905
  • Monoisotopic Mass: 194.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 69.89
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